Cas no 1269292-82-1 (2-Amino-4-methoxy-5-nitrobenzonitrile)

• Product Name: 2-Amino-4-methoxy-5-nitrobenzonitrile
• CAS No: 1269292-82-1
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD18072416
• CID: 845030
• PubChem ID: 56956059
• Update Time: 2025-04-19

2-Amino-4-methoxy-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methoxy-5-nitrobenzonitrile
• DTXSID50718986
• DB-062553
• CS-0061900
• 1269292-82-1
• Benzonitrile, 2-amino-4-methoxy-5-nitro-
• MFCD18072416
• W18382
• AS-64565
• AKOS016009998

• MDL： MFCD18072416
• Inchi： 1S/C8H7N3O3/c1-14-8-3-6(10)5(4-9)2-7(8)11(12)13/h2-3H,10H2,1H3
• InChI Key： LYDXIVHSGDCURB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C#N)=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų